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Compound of Interest

Compound Name: Veratraldehyde-d3

Cat. No.: B568796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and common applications of Veratraldehyde-d3. As the deuterated analog of veratraldehyde,

this compound is of particular interest in mass spectrometry-based quantitative analysis, where

it serves as an invaluable internal standard. Due to the limited availability of specific

experimental data for the deuterated form, this guide presents the well-established data for the

non-deuterated veratraldehyde as a reference, alongside the specific properties of

Veratraldehyde-d3 where available.

Chemical Structure and Isotopic Labeling
Veratraldehyde-d3 is an isotopically labeled form of veratraldehyde (3,4-

dimethoxybenzaldehyde). The core structure consists of a benzaldehyde molecule substituted

with two methoxy groups at the 3 and 4 positions.[1] In Veratraldehyde-d3, three hydrogen

atoms on one of the methoxy groups are replaced with deuterium atoms. This isotopic

substitution is crucial for its application as an internal standard, as it results in a compound that

is chemically identical to the analyte but has a different mass-to-charge ratio (m/z) in mass

spectrometry.

The molecular formula for Veratraldehyde-d3 is C₉H₇D₃O₃.[2]
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The physical and chemical properties of Veratraldehyde-d3 are expected to be very similar to

those of the unlabeled Veratraldehyde, with the primary difference being its molecular weight.

Table 1: Physical and Chemical Properties of Veratraldehyde and Veratraldehyde-d3

Property Veratraldehyde Veratraldehyde-d3 Source

Molecular Formula C₉H₁₀O₃ C₉H₇D₃O₃ [3][4][5]

Molecular Weight 166.17 g/mol
169.20 g/mol

(Calculated)
[3][4][6]

Appearance

White to pale yellow

or peach-colored

crystalline solid.[7]

White to off-white

solid (Expected)

Melting Point 40-43 °C

Not specified, but

expected to be very

similar to

Veratraldehyde.

[4][5]

Boiling Point 281 °C

Not specified, but

expected to be very

similar to

Veratraldehyde.

[4][5][6]

Solubility

Sparingly soluble in

water; soluble in

ethanol and other

organic solvents.[5]

Expected to have

similar solubility to

Veratraldehyde.

CAS Number 120-14-9 Not specified [4][6][7]

Spectroscopic Data
While specific spectra for Veratraldehyde-d3 are not readily available in public databases, the

key difference in its mass spectrum compared to Veratraldehyde will be a shift in the molecular

ion peak and relevant fragment ions by +3 m/z units. The ¹H NMR spectrum would show a

reduced integration for the methoxy protons corresponding to the deuterated group.
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Table 2: Spectroscopic Data for Veratraldehyde

Spectrum Type Data Availability

¹H NMR Spectra are available.[8]

¹³C NMR Data is available.

Mass Spectrum
Electron ionization (EI) mass spectra are

available.[9]

IR Spectrum Spectra are available.[10]

Experimental Protocols
Synthesis of Veratraldehyde
A common method for the synthesis of veratraldehyde is the methylation of vanillin.[11] This

process provides a foundational understanding of how its deuterated analog might be

synthesized, likely by using a deuterated methylating agent.

Reactants:

Vanillin (3-methoxy-4-hydroxybenzaldehyde)

Dimethyl sulfate (or a deuterated equivalent like dimethyl-d6 sulfate for synthesis of a

deuterated analog)

Sodium hydroxide solution

Procedure:

A mixture of vanillin and boiling water is prepared in a three-necked flask and heated on a

steam bath.

A heated solution of sodium hydroxide is added to the hot vanillin mixture.

The flask is fitted with a reflux condenser, a mechanical stirrer, and a separatory funnel.
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Heating is continued while dimethyl sulfate is added dropwise. The temperature is

maintained to ensure a steady reaction.

The reaction mixture is kept alkaline by the periodic addition of the sodium hydroxide

solution.

After the reaction is complete, the mixture is cooled, and the resulting veratraldehyde

crystallizes.

The product is then isolated by filtration, washed, and can be further purified by distillation

under reduced pressure.

Use of Veratraldehyde-d3 as an Internal Standard in
Quantitative Analysis
Veratraldehyde-d3 is ideally suited for use as an internal standard in quantitative analytical

methods, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-

mass spectrometry (GC-MS).[12] The co-elution of the deuterated standard with the non-

labeled analyte allows for accurate quantification by correcting for variations in sample

preparation, injection volume, and ionization efficiency.

Methodology:

Preparation of Standard Solutions: A known concentration of Veratraldehyde-d3 is spiked

into all calibration standards, quality control samples, and unknown samples.

Sample Preparation: The samples undergo extraction (e.g., liquid-liquid extraction or solid-

phase extraction) to isolate the analyte and the internal standard.

Chromatographic Separation: The extracted samples are injected into an LC or GC system,

where veratraldehyde and Veratraldehyde-d3 are separated from other matrix components

but elute at the same retention time.

Mass Spectrometric Detection: The mass spectrometer is set to monitor the specific m/z

transitions for both the analyte (veratraldehyde) and the internal standard (Veratraldehyde-
d3).
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Quantification: A calibration curve is generated by plotting the ratio of the analyte peak area

to the internal standard peak area against the analyte concentration. The concentration of

the analyte in unknown samples is then determined from this curve.

Mandatory Visualization
Below is a diagram illustrating the logical workflow for using Veratraldehyde-d3 as an internal

standard in a typical quantitative analysis.
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Workflow for Quantitative Analysis using Veratraldehyde-d3 as an Internal Standard

Sample and Standard Preparation

Analytical Procedure

Data Processing

Prepare Calibration Standards
(various concentrations of Veratraldehyde)

Spike all samples and standards
with a known amount of Veratraldehyde-d3

Prepare QC and Unknown Samples

Sample Extraction
(e.g., LLE or SPE)

Prepared Samples

LC-MS/MS or GC-MS Analysis

Measure Peak Area Ratios
(Veratraldehyde / Veratraldehyde-d3)

Generate Calibration Curve

From Calibration Standards

Quantify Unknown Samples

From Unknown Samples

Click to download full resolution via product page

Caption: Workflow for using Veratraldehyde-d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b568796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

